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Compound Name: Atorvastatin hemicalcium salt

Cat. No.: B15617365 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Atorvastatin is a synthetic lipid-lowering agent that acts as a competitive inhibitor of HMG-CoA

reductase, a key enzyme in cholesterol biosynthesis.[1][2] It is widely used in the treatment of

hypercholesterolemia.[1][3] Accurate and reliable analytical methods are crucial for the

quantitative determination of Atorvastatin in bulk drug and pharmaceutical dosage forms. This

application note describes a simple, rapid, and cost-effective UV-Visible spectrophotometric

method for the estimation of Atorvastatin. The method is validated in accordance with

International Council for Harmonisation (ICH) guidelines.[1][3]

Principle

The method is based on the measurement of the ultraviolet absorbance of Atorvastatin in a

suitable solvent. Atorvastatin exhibits a characteristic absorption maximum (λmax) in the UV

region, and the absorbance at this wavelength is directly proportional to the concentration of

the drug in the solution, following the Beer-Lambert law.

Experimental Protocols
Instrumentation
A UV-Visible spectrophotometer with a 1 cm quartz cell is used for all absorbance

measurements.
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Reagents and Materials
Atorvastatin reference standard

Methanol (Spectroscopic grade)[4][5]

Ethanol (Analytical grade)[3][6]

Distilled water

Atorvastatin tablets (for sample analysis)

Volumetric flasks

Pipettes

Analytical balance

Selection of Solvent
Methanol and ethanol are commonly used solvents for the UV-Visible spectrophotometric

analysis of Atorvastatin.[3][4][6] Methanol is often preferred due to its good solubilizing capacity

for Atorvastatin and minimal interference in the UV region of interest.[4][7][8]

Preparation of Standard Stock Solution
Accurately weigh 10 mg of Atorvastatin reference standard.[3][4]

Transfer the weighed standard into a 100 mL volumetric flask.[3][4]

Dissolve the standard in a small amount of the chosen solvent (e.g., methanol).

Make up the volume to 100 mL with the same solvent to obtain a standard stock solution of

100 µg/mL.[4][6]

Determination of Wavelength of Maximum Absorbance
(λmax)
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From the standard stock solution, pipette an appropriate volume and dilute with the solvent

to obtain a concentration of approximately 10 µg/mL.

Scan the resulting solution in the UV spectrophotometer over the wavelength range of 200-

400 nm against a solvent blank.[4][7]

The wavelength at which maximum absorbance is observed is the λmax for Atorvastatin in

that solvent. The reported λmax for Atorvastatin in methanol is typically around 241-247 nm.

[4][8][9]

Preparation of Calibration Curve
From the standard stock solution (100 µg/mL), prepare a series of dilutions in the desired

concentration range (e.g., 2-10 µg/mL or 5-25 µg/mL) by transferring appropriate aliquots

into separate 10 mL volumetric flasks and diluting to the mark with the solvent.[2][6]

Measure the absorbance of each solution at the determined λmax against the solvent blank.

Plot a graph of absorbance versus concentration to obtain the calibration curve.

Preparation of Sample Solution (from Tablets)
Weigh and finely powder twenty Atorvastatin tablets to determine the average weight.

Accurately weigh a quantity of the tablet powder equivalent to 10 mg of Atorvastatin.

Transfer the powder to a 100 mL volumetric flask.

Add about 70 mL of the solvent and sonicate for 15 minutes to ensure complete dissolution

of the drug.

Make up the volume to 100 mL with the solvent.

Filter the solution through a suitable filter paper (e.g., Whatman filter paper No. 41),

discarding the first few mL of the filtrate.[10]

From the clear filtrate, make an appropriate dilution with the solvent to obtain a concentration

within the linearity range of the calibration curve.
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Measure the absorbance of the final sample solution at the λmax.

Calculation of Atorvastatin Content
The concentration of Atorvastatin in the sample solution can be calculated from the calibration

curve using the regression equation:

y = mx + c

Where:

y is the absorbance of the sample solution

m is the slope of the calibration curve

x is the concentration of the sample solution

c is the y-intercept of the calibration curve

The amount of Atorvastatin per tablet can then be calculated.

Method Validation
The developed UV-Visible spectrophotometric method should be validated according to ICH

guidelines for parameters such as linearity, accuracy, precision, limit of detection (LOD), and

limit of quantification (LOQ).[1][3]
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Parameter Reported Value (Methanol) Reported Value (Ethanol)

λmax
241 nm, 244 nm, 247 nm, 266

nm[2][4][8][9]
244.2 nm[6]

Linearity Range
5-40 µg/mL, 4-32 µg/mL, 5-20

µg/mL[1][8][11]

2-10 µg/mL, 20-120 µg/mL[3]

[6]

Correlation Coefficient (R²) 0.9991[11] 0.9996[3]

Accuracy (% Recovery) 98-102%[11] 99.65% ± 1.25[3]

Precision (%RSD) < 2%[11]
Intra-day: 0.2598, Inter-day:

0.2987[3]

Limit of Detection (LOD) 1.0 µg/mL[8] 0.19872 µg/mL[3]

Limit of Quantification (LOQ) 3.0 µg/mL[8] 0.652387 µg/mL[3]
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Caption: Experimental workflow for UV-Visible spectrophotometric estimation of Atorvastatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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